Cas no 1363382-79-9 (tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate)
1363382-79-9 structure
Product Name:tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate
CAS No:1363382-79-9
MF:C9H17FN2O2
MW:204.241885900497
MDL:MFCD18207795
CID:1061476
PubChem ID:72207654
Update Time:2024-11-02
tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (3S,4S)-tert-Butyl 3-Amino-4-fluoropyrrolidine-1-carboxylate
- tert-butyl Trans-3-amino-4-fluoropyrrolidine-1-carboxylate
- trans-tert-butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
- trans-3-Amino-4-fluoro-pyrrolidine-1-carboxylic acid tert-butyl ester
- CS-0058596
- 1-Pyrrolidinecarboxylic acid, 3-amino-4-fluoro-, 1,1-dimethylethyl ester, (3R,4R)-rel-
- DXQXHFOCKKIWJL-RNFRBKRXSA-N
- tert-butyl(3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
- 1363382-79-9
- MFCD27918516
- SCHEMBL16724575
- DB-144708
- trans-1-Boc-3-amino-4-fluoropyrrolidine
- (3R,4R)-tert-Butyl 3-amino-4-fluoropyrrolidine-1-carboxylate
- (3R,4R)-1-Boc-3-amino-4-fluoropyrrolidine
- 1441392-27-3
- (3R,4R)-tert-Butyl3-amino-4-fluoropyrrolidine-1-carboxylate
- AKOS027252093
- tert-butyl (3R,4R)-3-amino-4-fluoropyrrolidine-1-carboxylate
- (3R,4R)-1-Boc-3-amino-4-fluoropyrrolidine, 95%
- AS-35014
- W13805
- tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate
-
- MDL： MFCD18207795
- Inchi： 1S/C9H17FN2O2/c1-9(2,3)14-8(13)12-4-6(10)7(11)5-12/h6-7H,4-5,11H2,1-3H3/t6-,7-/m1/s1
- InChI Key： DXQXHFOCKKIWJL-RNFRBKRXSA-N
- SMILES： F[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1N
Computed Properties
- Exact Mass: 204.12740595g/mol
- Monoisotopic Mass: 204.12740595g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 55.6Ų
Experimental Properties
- Boiling Point: 266.1±40.0℃ at 760 mmHg
tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106684-1g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 1g |
$275 | 2021-08-06 | |
| Chemenu | CM106684-5g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 5g |
$825 | 2021-08-06 | |
| Chemenu | CM106684-10g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 10g |
$1375 | 2021-08-06 | |
| Chemenu | CM106684-1g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 1g |
$197 | 2023-03-07 | |
| Chemenu | CM106684-5g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 5g |
$825 | 2022-09-03 | |
| Chemenu | CM106684-10g |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 10g |
$1375 | 2022-09-03 | |
| abcr | AB454293-1 g |
trans-1-Boc-3-amino-4-fluoropyrrolidine, 95%; . |
1363382-79-9 | 95% | 1g |
€372.80 | 2023-04-22 | |
| abcr | AB454293-5 g |
trans-1-Boc-3-amino-4-fluoropyrrolidine, 95%; . |
1363382-79-9 | 95% | 5g |
€1,032.40 | 2023-04-22 | |
| Chemenu | CM106684-100mg |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 100mg |
$54 | 2023-03-07 | |
| Chemenu | CM106684-250mg |
trans-1-boc-3-amino-4-fluoropyrrolidine |
1363382-79-9 | 97% | 250mg |
$98 | 2023-03-07 |
tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
1363382-79-9 (tert-butyl trans-3-amino-4-fluoropyrrolidine-1-carboxylate) Related Products
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